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Carzenide comparative assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

Carzenide Basic Information

The table below summarizes the available data on Carzenide, also known as 4-Sulfamoylbenzoic acid [1].

Property Description
CAS Number 138-41-0 [1]
Molecular C7H7NO,S [1]
Formula

Molecular Weight 201.2 g/mol [1]

Alias 4-Sulfamoylbenzoic acid [1]

Purported Organic synthetic intermediate; has antispasmodic properties and is used in the
Bioactivity study of dysmenorrhea in women [1].

Purity 98.12% (for the available batch) [1]

Price $31 for 1g; $48 for 1 mL x 10 mM (in DMSO) [1]

Visualizing a Research Workflow
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Below is a diagram that outlines a general methodology for the comparative assessment of a compound like
Carzenide, inspired by modern computational and experimental workflows described in the search results

[2] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. Prioritizing drug targets by perturbing biological network ... [pmc.ncbi.nim.nih.gov]

3. Discovering anticancer drug target combinations via ... [nature.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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